(3,5-dimethoxybenzyl)[2-(3-fluorophenyl)ethyl]amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-2-(3-fluorophenyl)ethanamine
• InChI: InChI=1S/C17H20FNO2/c1-20-16-9-14(10-17(11-16)21-2)12-19-7-6-13-4-3-5-15(18)8-13/h3-5,8-11,19H,6-7,12H2,1-2H3
• InChI Key: XBNMCVQQFPWQSH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNCCC2=CC(=CC=C2)F)OC
• Molecular Formula: C17H20FNO2
• Molecular Weight: 289.34 g/mol

Description

(3,5-dimethoxybenzyl)[2-(3-fluorophenyl)ethyl]amine, also known as DOEF, is a chemical compound that belongs to the class of phenethylamines. It is a derivative of 2C-H, a psychedelic drug that has been used for recreational purposes. DOEF has been studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of (3,5-dimethoxybenzyl)[2-(3-fluorophenyl)ethyl]amine involves the activation of the serotonin 5-HT2A receptor. This leads to an increase in the release of neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood and cognition. This compound has also been found to have a weak affinity for the dopamine D2 receptor, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been found to have psychoactive effects in animal studies. It has been shown to induce head twitching, a common behavioral response to the activation of the serotonin 5-HT2A receptor. This compound has also been found to increase locomotor activity and produce stereotypic behaviors in animals. In humans, this compound has been reported to produce visual distortions and changes in mood and perception.

Advantages and Limitations for Lab Experiments

(3,5-dimethoxybenzyl)[2-(3-fluorophenyl)ethyl]amine has several advantages for use in lab experiments. It has a high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for investigating the role of this receptor in various physiological and pathological processes. This compound is also relatively easy to synthesize and has a high purity, which makes it suitable for use in pharmacological studies.
However, there are also limitations to the use of this compound in lab experiments. It has psychoactive effects, which may confound the results of behavioral studies. This compound also has a short half-life, which may limit its use in pharmacokinetic studies.

Future Directions

There are several future directions for research on (3,5-dimethoxybenzyl)[2-(3-fluorophenyl)ethyl]amine. One area of interest is the investigation of its potential use in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is the development of new compounds based on the structure of this compound that may have improved pharmacological properties. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis method of (3,5-dimethoxybenzyl)[2-(3-fluorophenyl)ethyl]amine involves the condensation of 3,5-dimethoxybenzaldehyde with 3-fluoro-phenylacetonitrile in the presence of sodium borohydride and acetic acid. The resulting product is then reduced with lithium aluminum hydride to yield this compound. The synthesis method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

(3,5-dimethoxybenzyl)[2-(3-fluorophenyl)ethyl]amine has been studied for its potential use in scientific research due to its unique properties. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has been used in studies investigating the role of the 5-HT2A receptor in the pathophysiology of schizophrenia and other psychiatric disorders. It has also been studied for its potential use in the treatment of depression and anxiety disorders.